CID 78061139

• Molecular Formula: C10H29O6Si4
• Molecular Weight: 357.67 g/mol
• InChI: InChI=1S/C8H25O4Si4.C2H4O2/c1-13(2)10-15(5,6)12-16(7,8)11-14(3,4)9;1-2(3)4/h9H,1-8H3;1H3,(H,3,4)
• InChI Key: IIMJYECOAHATHT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C[Si](C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O

Description

This may indicate that it is a newer or proprietary compound undergoing active research. Its uniqueness may derive from specific functional groups, stereochemistry, or reactivity patterns that distinguish it from related compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for CID 78061139 would likely involve scaling up the laboratory synthesis to a larger scale. This process would require optimization of reaction conditions, purification techniques, and quality control measures to ensure the consistent production of high-purity compound.

Chemical Reactions Analysis

Types of Reactions

CID 78061139 can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with nucleophiles or electrophiles, depending on the functional groups present in the compound.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Organic solvents such as dichloromethane, methanol, and ethanol.

Catalysts: Transition metal catalysts like palladium or platinum.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and the functional groups present in this compound. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

Chemistry: The compound can be used as a reagent or intermediate in organic synthesis.

Biology: It may have biological activity and can be studied for its effects on biological systems.

Industry: Uses in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of CID 78061139 involves its interaction with molecular targets and pathways within biological systems. The exact mechanism would depend on the compound’s structure and functional groups. Generally, the compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Methodological Considerations for Comparative Studies

Data Reproducibility

To ensure reproducibility in synthesizing this compound (if protocols are disclosed):

• Documentation : Report molar ratios, catalyst batches (with LOT numbers), and termination criteria, as recommended for analogous compounds .
• Supporting Data : Include raw spectral files (NMR, HPLC) and video demonstrations of critical steps (e.g., crystallization) .

Literature Review Strategies

Systematic reviews should employ Boolean operators (e.g., "this compound" AND "synthesis") across PubMed, Scopus, and SciFinder to identify gaps. Prioritize recent studies (last 5–10 years) and conflicting findings (e.g., toxicity discrepancies) .